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Abstract

GSK2256098 is a potent, selective, and reversible ATP-competitive inhibitor of Focal Adhesion
Kinase (FAK).[1] FAK, a non-receptor tyrosine kinase, is a critical mediator of cell adhesion,
migration, proliferation, and survival signaling. Its overexpression and activation are implicated
in the pathogenesis of various solid tumors, making it a compelling target for cancer therapy.
This technical guide provides a comprehensive overview of the therapeutic potential of
GSK2256098, summarizing key preclinical and clinical data, detailing experimental
methodologies, and visualizing the core signaling pathways.

Mechanism of Action

GSK2256098 exerts its therapeutic effect by inhibiting the kinase activity of FAK.[1] FAK is a
central node in signal transduction, integrating signals from integrins and growth factor
receptors.[2] Upon activation, FAK undergoes autophosphorylation at Tyrosine 397 (Y397),
creating a high-affinity binding site for the SH2 domain of Src family kinases.[3][4] This FAK/Src
complex then phosphorylates a multitude of downstream substrates, activating key signaling
cascades that promote cancer progression. GSK2256098 competitively binds to the ATP-
binding pocket of FAK, preventing its autophosphorylation and subsequent activation of
downstream signaling pathways, including the PI3K/Akt and ERK/MAPK pathways.[1][2] This
inhibition ultimately leads to decreased tumor cell migration, proliferation, survival, and
angiogenesis.[2]
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Signaling Pathway

The FAK signaling pathway is a complex network that regulates various cellular processes
critical for tumor progression. The diagram below illustrates the central role of FAK and the
points of intervention by GSK2256098.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612001#what-is-the-therapeutic-potential-of-
gsk2256098]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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